Cas no 428847-82-9 ((2E)-N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide
• CAS No: 428847-82-9
• MF: C₁₉H₁₇N₅O₇S₂
• MW: 491.497581243515
• CID: 5884379
• PubChem ID: 1562070
• Update Time: 2025-05-22

(2E)-N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• AKOS002348574
• F1750-0152
• (E)-N-(4-(N-(2,6-dimethoxypyrimidin-4-yl)sulfamoyl)phenyl)-3-(5-nitrothiophen-2-yl)acrylamide
• (E)-N-[4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl]-3-(5-nitrothiophen-2-yl)prop-2-enamide
• (2E)-N-{4-[(2,6-DIMETHOXYPYRIMIDIN-4-YL)SULFAMOYL]PHENYL}-3-(5-NITROTHIOPHEN-2-YL)PROP-2-ENAMIDE
• 428847-82-9
• (2E)-N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide

• Inchi： 1S/C19H17N5O7S2/c1-30-17-11-15(21-19(22-17)31-2)23-33(28,29)14-7-3-12(4-8-14)20-16(25)9-5-13-6-10-18(32-13)24(26)27/h3-11H,1-2H3,(H,20,25)(H,21,22,23)/b9-5+
• InChI Key： FRRRENVCJJVMSH-WEVVVXLNSA-N
• SMILES： S(C1C=CC(=CC=1)NC(/C=C/C1=CC=C([N+](=O)[O-])S1)=O)(NC1C=C(N=C(N=1)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 491.05694025g/mol
• Monoisotopic Mass: 491.05694025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 202Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on (2E)-N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide

Exploring (2E)-N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide (CAS 428847-82-9): A Comprehensive Overview

The compound (2E)-N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide, identified by its CAS number 428847-82-9, is a sophisticated chemical entity that has garnered attention in various research and industrial applications. This article delves into its chemical properties, synthesis, applications, and the latest market trends, providing a detailed and SEO-optimized overview for professionals and enthusiasts alike.

Chemical Structure and Properties
The molecular structure of (2E)-N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide features a unique combination of functional groups, including a dimethoxypyrimidinyl moiety, a sulfamoylphenyl group, and a nitrothiophene unit. These components contribute to its distinct chemical behavior, making it a subject of interest in pharmaceutical and material science research. The compound's E-configuration (as indicated by the 2E prefix) further influences its reactivity and interaction with biological targets.

Synthesis and Manufacturing
The synthesis of CAS 428847-82-9 typically involves multi-step organic reactions, starting with the preparation of the dimethoxypyrimidinyl core. Subsequent steps include sulfamoylation and coupling with the nitrothiophene derivative. Researchers often optimize these processes to improve yield and purity, addressing challenges such as regioselectivity and stereochemical control. Recent advancements in green chemistry have also explored eco-friendly synthesis routes, aligning with the growing demand for sustainable chemical production.

Applications in Research and Industry
(2E)-N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide has shown promise in several high-impact areas. In pharmaceutical research, it is investigated for its potential as a kinase inhibitor, targeting diseases such as cancer and inflammatory disorders. Its nitrothiophene moiety is particularly noteworthy for its electron-withdrawing properties, which can enhance binding affinity to biological targets. Additionally, the compound's unique structure makes it a candidate for material science applications, including the development of organic semiconductors and conductive polymers.

Market Trends and Future Prospects
The demand for specialized compounds like CAS 428847-82-9 is rising, driven by advancements in drug discovery and materials engineering. Market analysts highlight the growing interest in small-molecule therapeutics and functional materials, where this compound could play a pivotal role. Furthermore, the integration of AI-driven drug design and computational chemistry tools is accelerating the exploration of its derivatives, opening new avenues for innovation.

Safety and Regulatory Considerations
While (2E)-N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide is not classified as hazardous under standard regulations, proper handling protocols are essential to ensure safety in laboratory and industrial settings. Researchers are advised to consult material safety data sheets (MSDS) and adhere to best practices for chemical storage and disposal.

Conclusion
CAS 428847-82-9 represents a fascinating intersection of chemistry, biology, and materials science. Its versatile applications and potential for future breakthroughs make it a compound worth watching. As research continues to uncover its full capabilities, (2E)-N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide is poised to contribute significantly to scientific and industrial advancements.